![molecular formula C16H20N2 B1522812 [(3,5-Dimethylphenyl)(pyridin-3-yl)methyl](ethyl)amine CAS No. 1183462-81-8](/img/structure/B1522812.png)
[(3,5-Dimethylphenyl)(pyridin-3-yl)methyl](ethyl)amine
Overview
Description
“(3,5-Dimethylphenyl)(pyridin-3-yl)methylamine” is a chemical compound with the CAS Number: 1183462-81-8 . It has a molecular weight of 240.35 and its IUPAC name is N-[(3,5-dimethylphenyl)-pyridin-3-ylmethyl]ethanamine . The compound is typically stored at room temperature and is in the form of an oil .
Molecular Structure Analysis
The InChI code for this compound is 1S/C16H20N2/c1-4-18-16(14-6-5-7-17-11-14)15-9-12(2)8-13(3)10-15/h5-11,16,18H,4H2,1-3H3 . This indicates that the compound has a complex structure with multiple rings and functional groups.Scientific Research Applications
Synthesis Processes
- Synthesis of Key Intermediates: The compound is utilized as a key intermediate in the synthesis of antibiotics, such as premafloxacin, for treating pathogens of veterinary importance. A practical, efficient, and stereoselective process involving asymmetric Michael addition and stereoselective alkylation is used for its preparation (Fleck et al., 2003).
Catalysis and Chemical Reactions
- Catalysis of Enantioselective Reactions: Chiral amines, closely related to the subject compound, are employed to catalyze enantioselective Michael addition of aldehydes to vinyl ketones, resulting in the formation of optically active substituted 5-keto aldehydes (Melchiorre & Jørgensen, 2003).
- Organometallic Complexes and Catalysis: The compound is involved in the synthesis of organometallic complexes, like diphenylphosphino(phenyl pyridin-2-yl methylene)amine palladium(II) complexes, which serve as chemoselective alkene hydrocarboxylation initiators (Dyer et al., 2005).
Pharmaceutical Applications
- Antagonist in Platelet Activating Factor Receptor: The compound or its derivatives are potent antagonists for platelet activating factor (PAF) receptors, indicating its potential in pharmaceutical applications, specifically in the inhibition of PAF-induced aggregation in human platelets (Breul et al., 1999).
Polymer Synthesis and Organic Electronics
- Polymerization Catalysts: Aromatic amine ligands, similar to the target compound, combined with copper(I) chloride, exhibit high activity in polymerizing 2,6-dimethylphenol, suggesting its potential application in synthesizing poly(2,6-dimethyl-1,4-phenylene ether) (Kim et al., 2018).
- Electro-Optic Materials: Pyrrole-based donor-acceptor chromophores, akin to the discussed compound, are synthesized for use in nonlinear optical/electro-optic materials, indicating its application in advanced electronic and photonic devices (Facchetti et al., 2003).
Analytical and Environmental Chemistry
- Analysis of Aliphatic Amines in Water: Methods involving derivatization with substances related to the compound of interest are used for the determination of aliphatic amines in waste and surface water, demonstrating its use in environmental monitoring and analysis (Sacher et al., 1997).
Safety and Hazards
This compound is associated with several hazard statements, including H302, H315, H318, and H335 . These indicate that it may be harmful if swallowed, may cause skin irritation, may cause serious eye damage, and may cause respiratory irritation . Precautionary measures should be taken when handling this compound .
properties
IUPAC Name |
N-[(3,5-dimethylphenyl)-pyridin-3-ylmethyl]ethanamine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H20N2/c1-4-18-16(14-6-5-7-17-11-14)15-9-12(2)8-13(3)10-15/h5-11,16,18H,4H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RIZHPJZLPBGORC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNC(C1=CN=CC=C1)C2=CC(=CC(=C2)C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H20N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
240.34 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.